(S)-2-Amino-N-(2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl)propanamide 2,2,2-trifluoroacetate

• IUPAC Name: (2S)-2-amino-N-[2-oxo-4-(trifluoromethyl)chromen-7-yl]propanamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C13H11F3N2O3.C2HF3O2/c1-6(17)12(20)18-7-2-3-8-9(13(14,15)16)5-11(19)21-10(8)4-7;3-2(4,5)1(6)7/h2-6H,17H2,1H3,(H,18,20);(H,6,7)/t6-;/m0./s1
• InChI Key: HAGLUJXYGFQWBT-RGMNGODLSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C[C@@H](C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C15H12F6N2O5
• DSSTOX Substance ID: DTXSID50647363
• Molecular Weight: 414.26 g/mol
• CAS No.: 201847-57-6

Description

(S)-2-Amino-N-(2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl)propanamide 2,2,2-trifluoroacetate is a useful research compound. Its molecular formula is C15H12F6N2O5 and its molecular weight is 414.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

A variety of 2-amino-4H-chromene derivatives, which share structural similarities with the compound , have been synthesized using environmentally friendly approaches. For instance, potassium phthalimide-N-oxyl (POPINO) has been employed as a novel organocatalyst for the synthesis of diverse 2-amino-4H-chromen derivatives in water, showcasing a clean, transition metal-free method with advantages such as high yields and low cost (Dekamin, Eslami, & Maleki, 2013).

Antimicrobial Activity

Substituted chromeno[2,3-d]pyrimidinone derivatives, synthesized through a solvent-free condensation process, have been evaluated for their antimicrobial activity. This method benefits from high yields, cleaner reactions, and greener conditions, indicating the potential of chromene derivatives in developing new antimicrobial agents (Ghashang, Mansoor, & Aswin, 2013).

Phototherapeutic Applications

The synthesis and biological evaluation of a novel photoactivatable bichromophoric conjugate, which combines a singlet oxygen photosensitizer and a nitric oxide photodonor, highlights the potential of chromene derivatives in phototherapeutic applications, particularly in killing cancer cells through regulated photogeneration of therapeutic agents (Fraix et al., 2016).

Enzyme Inhibition for Therapeutic Applications

N-substituted 2-(2-oxo-2H-chromen-4-yloxy)propanamide derivatives have been synthesized and evaluated for their cyclooxygenase inhibiting properties, demonstrating potential in developing novel anti-inflammatory drugs (Rambabu et al., 2012).

Safety and Hazards

This compound is intended for research use only and is not suitable for human or veterinary use. For safe handling, users should refer to the Safety Data Sheet provided by the manufacturer.